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Compound of Interest

N-(2,4-Dimethylphenyl)formamide-
a9

Cat. No.: B13432968

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2,4-
Dimethylphenyl)formamide-d9, a deuterated analog of a significant metabolite of the
formamidine pesticide, amitraz. This document details its chemical and physical properties,
outlines experimental protocols for its synthesis and analysis, and illustrates its role in
metabolic pathways.

Core Compound Data

N-(2,4-Dimethylphenyl)formamide-d9 is a stable isotope-labeled compound essential for use
as an internal standard in quantitative analytical studies, particularly in residue analysis and
pharmacokinetic research. Its deuteration provides a distinct mass shift, allowing for clear
differentiation from its non-deuterated counterpart in mass spectrometry-based assays.
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Property Value

CAS Number 1801691-99-5
Molecular Formula CoH2DsNO

Molecular Weight 158.25 g/mol

Isotopic Purity >95%

Appearance White to off-white solid
Melting Point 113-115°C

N Slightly soluble in dimethyl sulfoxide and
Solubility thanol
methano

Metabolic Pathway of Amitraz

N-(2,4-Dimethylphenyl)formamide is a key metabolite in the degradation of the pesticide
amitraz. The metabolic cascade involves several enzymatic transformations, primarily mediated
by cytochrome P450 enzymes. Understanding this pathway is crucial for toxicological
assessments and for monitoring pesticide residues in environmental and biological samples.
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N-(2,4-Dimethylphenyl)formamide-d9 | Hydrolysis > 2,4-Dimethylaniline
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Metabolic degradation pathway of Amitraz.

Experimental Protocols

Detailed methodologies are critical for the successful synthesis and analysis of N-(2,4-
Dimethylphenyl)formamide-d9. The following protocols provide a foundation for laboratory
work with this compound.
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Synthesis of N-(2,4-Dimethylphenyl)formamide-d9

The synthesis of N-(2,4-Dimethylphenyl)formamide-d9 is typically achieved through the
formylation of 2,4-dimethylaniline using a deuterated formic acid source.

Materials:

2,4-Dimethylaniline

Deuterated formic acid (DCOOH) or deuterated formic anhydride ((DCO)z0)
Anhydrous toluene

Acid catalyst (e.g., sulfuric acid) (optional)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

 In a round-bottom flask, dissolve 2,4-dimethylaniline in anhydrous toluene.

Slowly add a stoichiometric equivalent of deuterated formic acid or deuterated formic
anhydride to the solution while stirring. If using formic acid, a catalytic amount of a strong
acid like sulfuric acid can be added to accelerate the reaction.

The reaction mixture is heated to reflux for several hours, with the progress monitored by
thin-layer chromatography (TLC).

After the reaction is complete, the mixture is cooled to room temperature.

The solution is washed with a 5% sodium bicarbonate solution to neutralize any excess acid,
followed by a wash with brine.

The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.
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e The solvent is removed under reduced pressure to yield the crude product.

e The crude N-(2,4-Dimethylphenyl)formamide-d9 is then purified by recrystallization or
column chromatography to achieve high purity.
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Start: Reactants
2,4-Dimethylaniline +
Deuterated Formic Acid/Anhydride

(Reﬂux in Toluene)

Aqueous Workup
(NaHCOg3, Brine)

(Solvent ExtractiorD
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i
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'

Final Product:
N-(2,4-Dimethylphenyl)formamide-d9
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 To cite this document: BenchChem. [In-Depth Technical Guide: N-(2,4-
Dimethylphenyl)formamide-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13432968#n-2-4-dimethylphenyl-formamide-d9-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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